4'-Methoxyacetophenone 4'-Methoxyacetophenone 4'-Methoxyacetophenone, also known as 4-acetylanisole or fema 2005, belongs to the class of organic compounds known as alkyl-phenylketones. These are aromatic compounds containing a ketone substituted by one alkyl group, and a phenyl group. 4'-Methoxyacetophenone exists as a solid, slightly soluble (in water), and an extremely weak acidic (essentially neutral) compound (based on its pKa). Within the cell, 4'-methoxyacetophenone is primarily located in the cytoplasm. 4'-Methoxyacetophenone is a sweet, acacia, and anisic tasting compound that can be found in a number of food items such as garden tomato, fruits, peppermint, and herbs and spices. This makes 4'-methoxyacetophenone a potential biomarker for the consumption of these food products.
4-methoxyacetophenone is a member of the class of acetophenones that is acetophenone substituted by a methoxy group at position 4. It is a monomethoxybenzene and a member of acetophenones.
Brand Name: Vulcanchem
CAS No.: 100-06-1
VCID: VC0371526
InChI: InChI=1S/C9H10O2/c1-7(10)8-3-5-9(11-2)6-4-8/h3-6H,1-2H3
SMILES: CC(=O)C1=CC=C(C=C1)OC
Molecular Formula: C9H10O2
Molecular Weight: 150.17g/mol

4'-Methoxyacetophenone

CAS No.: 100-06-1

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VCID: VC0371526

Molecular Formula: C9H10O2

Molecular Weight: 150.17g/mol

4'-Methoxyacetophenone - 100-06-1

CAS No. 100-06-1
Product Name 4'-Methoxyacetophenone
Molecular Formula C9H10O2
Molecular Weight 150.17g/mol
IUPAC Name 1-(4-methoxyphenyl)ethanone
Standard InChI InChI=1S/C9H10O2/c1-7(10)8-3-5-9(11-2)6-4-8/h3-6H,1-2H3
Standard InChIKey NTPLXRHDUXRPNE-UHFFFAOYSA-N
SMILES CC(=O)C1=CC=C(C=C1)OC
Canonical SMILES CC(=O)C1=CC=C(C=C1)OC
Appearance Solid
Boiling Point 258.0 °C
254 °C
Colorform Crystalline solid
Colorless to pale-yellow fused solid
Yellowish-white crystals
Density 1.0818 g/cu cm at 41 °C
Flash Point 138 °C (280 °F) - open cup
Melting Point 38.5 °C
Mp 38-39 °
38.2 °C
38-39°C
Physical Description Solid
colourless to pale yellow fused solid with a floral, powdery, vanillic, balsamic odou
Description 4'-Methoxyacetophenone, also known as 4-acetylanisole or fema 2005, belongs to the class of organic compounds known as alkyl-phenylketones. These are aromatic compounds containing a ketone substituted by one alkyl group, and a phenyl group. 4'-Methoxyacetophenone exists as a solid, slightly soluble (in water), and an extremely weak acidic (essentially neutral) compound (based on its pKa). Within the cell, 4'-methoxyacetophenone is primarily located in the cytoplasm. 4'-Methoxyacetophenone is a sweet, acacia, and anisic tasting compound that can be found in a number of food items such as garden tomato, fruits, peppermint, and herbs and spices. This makes 4'-methoxyacetophenone a potential biomarker for the consumption of these food products.
4-methoxyacetophenone is a member of the class of acetophenones that is acetophenone substituted by a methoxy group at position 4. It is a monomethoxybenzene and a member of acetophenones.
Shelf Life Stable under recommended storage conditions.
Solubility In water, 3.62X10+3 mg/L at 25 °C (est)
Soluble in ethanol, diethyl ether, acetone and chloroform
Soluble in alcohol, ether, fixed oils
Soluble in fixed oils, propylene glycol; miscible with glycerin
insoluble in water; soluble in organic solvents, oils
very soluble (in ethanol)
Synonyms 4-acetylanisole
4-methoxyacetophenone
Vapor Pressure 0.01 mmHg
6.44X10-3 mm Hg at 25 °C
PubChem Compound 7476
Last Modified Nov 11 2021
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